Cas no 67105-41-3 (Ethyl 2-butyl-2-cyanohexanoate)

• Product Name: Ethyl 2-butyl-2-cyanohexanoate
• CAS No: 67105-41-3
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• MDL: MFCD00085873
• CID: 529551
• PubChem ID: 296279
• Update Time: 2025-09-22

Ethyl 2-butyl-2-cyanohexanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-butyl-2-cyanohexanoate
• Hexanoic acid, 2-butyl-2-cyano-, ethyl ester
• 2-Butyl-2-cyanohexanoic acid ethyl ester
• ethyl2-butyl-2-cyanohexanoate
• NSC166282
• 0317AC
• AX8237613
• CS-M0232
• SCHEMBL7709450
• CS-13558
• C11529
• NSC-166282
• 67105-41-3
• DTXSID80304558
• AKOS016007139
• DB-342929

• MDL： MFCD00085873
• Inchi： 1S/C13H23NO2/c1-4-7-9-13(11-14,10-8-5-2)12(15)16-6-3/h4-10H2,1-3H3
• InChI Key： WLLOYTIHTJTCCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters